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Technical Support Center: DTI of the Temporal
Lobe
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals address

susceptibility artifacts in Diffusion Tensor Imaging (DTI) of the temporal lobe.

Troubleshooting Guide
Question: My DTI images of the temporal lobe are geometrically distorted and show signal loss,

particularly near the sinuses. What is causing this and how can I fix it?

Answer:

This is a classic presentation of susceptibility artifacts. These artifacts arise from differences in

magnetic susceptibility between tissues, such as brain tissue, bone, and air-filled sinuses in the

temporal region.[1][2][3][4] This creates local magnetic field inhomogeneities, leading to

geometric distortions, signal pile-up, and signal loss in your Echo-Planar Imaging (EPI) based

DTI scans.[1][2][3][4]

Several methods can be employed to correct for these artifacts:

Phase-Encoding Based Correction (Recommended): This is generally considered the most

effective approach.[5] It involves acquiring two sets of images with opposite phase-encoding
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directions (e.g., Anterior-Posterior and Posterior-Anterior). The distortions in these two

acquisitions will be in opposite directions, and this information can be used to model and

correct the artifact. Tools like FSL's TOPUP and eddy are widely used for this purpose.[5][6]

Field Map-Based Correction: This method involves acquiring a separate field map scan that

directly measures the B0 magnetic field inhomogeneities. This map can then be used to

unwarp the distorted DTI images.[7]

Registration-Based Correction: This approach involves registering the distorted DTI images

to a structurally accurate, undistorted image (like a T1 or T2-weighted scan). The

deformation field required for this registration can then be used to correct the DTI data.[1][7]

Question: I have acquired DTI data with reversed phase-encoding directions. What is the

general workflow to correct for susceptibility artifacts?

Answer:

The general workflow for a phase-encoding based correction using a tool like FSL's TOPUP

and eddy is as follows:

Acquire Data: Acquire two separate scans with a few non-diffusion-weighted (b=0) images

with opposite phase-encoding directions (e.g., AP and PA). Then acquire your full DTI

sequence.

Prepare Data: Combine the b=0 images from both phase-encoding directions into a single

file. Create a text file (acquisition parameters file) that specifies the phase-encoding direction

and total readout time for each volume.

Run TOPUP: Use the topup tool to estimate the susceptibility-induced off-resonance field

from the combined b=0 images and the acquisition parameters file.

Run eddy: Use the eddy tool to correct the full DTI dataset for both susceptibility artifacts and

eddy current distortions. This tool will use the output from topup.

Quality Control: Visually inspect the corrected images to ensure the distortions have been

successfully removed.
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Below is a diagram illustrating this workflow:

1. Data Acquisition

2. Pre-processing

3. Correction 4. Output

DTI Scan (AP)

Combine AP & PA b=0 images Run EddyDTI Scan (PA) Run TOPUP

Create Acquisition
Parameters File

Corrected DTI Data

Click to download full resolution via product page

Figure 1: Workflow for susceptibility artifact correction using reversed phase-encoding data.

Question: My DTI data still shows some residual artifacts after correction. What could be the

reason?

Answer:

Even with advanced correction methods, residual artifacts can sometimes persist. Here are a

few potential reasons and troubleshooting steps:

Subject Motion: Subject motion during the scan can interact with and exacerbate

susceptibility artifacts, making them harder to correct. Motion correction should be an

integral part of your processing pipeline.[8][9] Some correction tools, like FSL's eddy, can

simultaneously correct for motion, eddy currents, and susceptibility distortions.
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Incorrect Processing Parameters: Double-check the parameters used in your correction

software. For instance, in phase-encoding based methods, ensure the phase-encoding

directions and readout times in your acquisition parameters file are accurate.

Severe Initial Artifacts: In cases of very strong magnetic field inhomogeneities, the distortions

might be too severe for the algorithm to fully correct. In such situations, optimizing the

acquisition sequence itself can be beneficial.

Vibration Artifacts: Mechanical vibrations from the scanner can also introduce artifacts that

might be mistaken for or compound susceptibility artifacts.[10][11]

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of susceptibility artifacts in the temporal lobe?

A1: The primary cause is the significant difference in magnetic susceptibility at the interfaces

between brain tissue, air in the sinuses (sphenoid and mastoid), and bone of the skull base.[1]

[2][3][4] This is particularly problematic in the medial and inferior temporal lobes.

Q2: Which DTI acquisition parameters can be optimized to reduce susceptibility artifacts?

A2:

Parallel Imaging: Techniques like SENSE or GRAPPA can reduce the echo train length,

which in turn minimizes the accumulation of phase errors that cause distortions.[3][12]

Thinner Slices: Thinner slices can reduce through-plane dephasing.[4]

Shorter Echo Time (TE): A shorter TE provides less time for dephasing to occur, thus

reducing signal loss.[4]

Higher-order Shimming: Using advanced shimming techniques during acquisition can help to

homogenize the magnetic field across the region of interest, thereby reducing the initial

severity of the artifacts.[2]

Q3: How do different correction methods compare in terms of performance?
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A3: Phase-encoding based methods, such as FSL's TOPUP, are generally considered to

provide the most robust and accurate correction for susceptibility artifacts in DTI.[5] Field map-

based methods are also effective but can be more sensitive to motion and require an additional

scan. Registration-based methods can perform well but may be less accurate in regions with

very large distortions. A study comparing six phase-encoding based methods found that DR-

BUDDI and TOPUP offered the most accurate and robust corrections.[5]

Q4: Can these artifacts affect the quantitative DTI metrics like Fractional Anisotropy (FA) and

Mean Diffusivity (MD)?

A4: Yes, absolutely. Geometric distortions can lead to incorrect mapping of white matter tracts

and partial volume effects, which can artificially alter FA and MD values. Signal loss can also

lead to an underestimation of these metrics. Correcting for these artifacts is crucial for accurate

quantitative analysis.[13][14]

Quantitative Data Summary
The following table summarizes the impact of different correction pipelines on DTI metrics. The

values represent the percentage change or difference in metrics compared to a reference

pipeline (TOPUP & eddy).

Correction
Pipeline

Fractional
Anisotropy
(FA)

Mean
Diffusivity
(MD)

Radial
Diffusivity
(RD)

Axial
Diffusivity
(AD)

DSI Studio 2% lower
0.032 x 10⁻³

mm²/s higher

0.053 x 10⁻³

mm²/s higher

0.010 x 10⁻³

mm²/s lower

TORTOISE 6% lower
No significant

difference

0.136 x 10⁻³

mm²/s higher

0.234 x 10⁻³

mm²/s lower

TOPUP alone
No significant

difference

0.075 x 10⁻³

mm²/s lower

0.041 x 10⁻³

mm²/s lower

0.145 x 10⁻³

mm²/s lower

Data adapted from a study comparing preprocessing pipelines for DTI of the upper limb, which

demonstrates the variability in quantitative metrics based on the chosen correction method.[14]
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Experimental Protocols
Protocol 1: Susceptibility Artifact Correction using FSL's TOPUP and eddy

This protocol outlines the steps for correcting susceptibility and eddy current artifacts using

data acquired with reversed phase-encoding directions.

1. Data Acquisition:

Acquire a full DTI dataset with your desired number of diffusion directions and b-values.

Acquire a short separate scan containing at least one non-diffusion-weighted (b=0) image

with the same phase-encoding direction as your main DTI scan (e.g., Anterior-Posterior).

Acquire another short scan with at least one b=0 image with the opposite phase-encoding

direction (e.g., Posterior-Anterior).

2. Pre-processing:

Merge b=0 images: Use a tool like fslmerge to combine the AP and PA b=0 images into a

single 4D NIFTI file.

Create acquisition parameters file: Create a text file (e.g., acqparams.txt) with one line for

each volume in your merged b=0 file. Each line should contain four numbers: the phase-

encoding vector, and the total readout time. For AP and PA acquisitions, this would look like:

(Assuming a total readout time of 50ms).

3. Correction:

Run topup:

Create an index file: Create a text file that tells eddy which line in acqparams.txt corresponds

to each volume in your main DTI dataset.

Run eddy:

4. Quality Control:
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Visually inspect the dti_corrected output to ensure distortions are minimized. Compare the

unwarped b=0 from topup with the original b=0 images.

Below is a diagram illustrating the logical relationship between the different correction

techniques.

Artifact Cause

Artifact Manifestation

Correction Methods

Desired Outcome

Magnetic Susceptibility
Differences

Geometric Distortion
& Signal Loss

Phase-Encoding
Based (e.g., TOPUP)

Field Map
Based

Registration
Based

Corrected DTI Image

Click to download full resolution via product page

Figure 2: Logical relationship between the cause of susceptibility artifacts and correction
methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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